Cas no 1361561-80-9 (2-Chloro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361561-80-9
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4968349
• Update Time: 2025-09-23

2-Chloro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-7-4-8(12(16)17-5-7)11-9(14)2-6(13)3-10(11)15/h2-5H,1H3
• InChI Key： QYNKHYHHSNSDOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=NC=C(C=1)OC)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine

Recent Advances in the Study of 2-Chloro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine (CAS: 1361561-80-9)

2-Chloro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine (CAS: 1361561-80-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound has been identified as a promising scaffold for the design of inhibitors targeting specific enzymes and receptors. Recent publications highlight its role in modulating key biological pathways, including those involved in inflammation and cancer. For instance, a 2023 study demonstrated its efficacy in inhibiting the activity of certain kinases, which are critical in the proliferation of cancer cells. These findings suggest that 2-Chloro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine could serve as a lead compound for the development of new anticancer drugs.

In addition to its potential therapeutic applications, researchers have also investigated the compound's physicochemical properties and stability. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize its structure and purity. These studies are essential for ensuring the reproducibility of its synthesis and the reliability of its biological activity data. Furthermore, computational modeling has been used to predict its binding affinity to various molecular targets, providing valuable insights for future drug design efforts.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Recent research has focused on structural modifications to enhance its bioavailability and reduce potential toxicity. For example, a 2024 study explored the introduction of substituents at different positions of the pyridine ring to improve its metabolic stability. These efforts are critical for advancing the compound from the laboratory to clinical trials.

In conclusion, 2-Chloro-5-methoxy-3-(2,4,6-trichlorophenyl)pyridine (CAS: 1361561-80-9) represents a versatile and promising candidate for drug discovery. Ongoing research continues to uncover its potential applications and refine its properties for therapeutic use. As the field progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the compound's potential. This brief underscores the importance of continued investment in the study of such innovative chemical entities to address unmet medical needs.